Cas no 2171809-18-8 (2-{(4-chlorobutyl)sulfanylmethyl}-5-ethylfuran)

• Product Name: 2-{(4-chlorobutyl)sulfanylmethyl}-5-ethylfuran
• CAS No: 2171809-18-8
• MF: C₁₁H₁₇ClOS
• MW: 232.770081281662
• CID: 6362746
• PubChem ID: 165532318
• Update Time: 2025-06-28

2-{(4-chlorobutyl)sulfanylmethyl}-5-ethylfuran Chemical and Physical Properties

Names and Identifiers

• 2-{(4-chlorobutyl)sulfanylmethyl}-5-ethylfuran
• EN300-1290162
• 2-{[(4-chlorobutyl)sulfanyl]methyl}-5-ethylfuran
• 2171809-18-8

• Inchi： 1S/C11H17ClOS/c1-2-10-5-6-11(13-10)9-14-8-4-3-7-12/h5-6H,2-4,7-9H2,1H3
• InChI Key： BXHYNEFZYSJUNC-UHFFFAOYSA-N
• SMILES： ClCCCCSCC1=CC=C(CC)O1

Computed Properties

• Exact Mass: 232.0688640g/mol
• Monoisotopic Mass: 232.0688640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.4Ų

Additional information on 2-{(4-chlorobutyl)sulfanylmethyl}-5-ethylfuran

Introduction to Compound with CAS No. 2171809-18-8 and Product Name: 2-{(4-chlorobutyl)sulfanylmethyl}-5-ethylfuran

The compound with the CAS number 2171809-18-8 and the product name 2-{(4-chlorobutyl)sulfanylmethyl}-5-ethylfuran represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry.

At the core of this compound's molecular structure lies a sulfanyl group attached to a chlorobutyl moiety, which is further linked to an ethylfuran backbone. This specific arrangement of functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The presence of the chlorobutyl sulfanyl moiety, in particular, is noteworthy as it provides a versatile handle for further functionalization, enabling chemists to explore diverse synthetic pathways.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their pharmaceutical applications. The 5-ethylfuran component of this molecule aligns well with this trend, as furan derivatives have shown promise in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer agents. The combination of these structural elements suggests that 2-{(4-chlorobutyl)sulfanylmethyl}-5-ethylfuran could serve as a crucial building block in the design of next-generation pharmaceuticals.

One of the most compelling aspects of this compound is its potential role in medicinal chemistry. Researchers have been exploring the use of sulfanyl-containing compounds as modulators of enzyme activity and as scaffolds for drug discovery. The 4-chlorobutyl substituent enhances reactivity, allowing for further derivatization through nucleophilic substitution reactions. This flexibility is particularly valuable in the context of fragment-based drug design, where small molecules are used to identify lead compounds through high-throughput screening.

Recent studies have highlighted the importance of sulfanyl groups in medicinal chemistry due to their ability to interact with biological targets in multiple ways. For instance, they can act as hydrogen bond donors or acceptors, participate in hydrophobic interactions, or even undergo redox reactions. The sulfanylmethyl group in this compound's structure is particularly interesting because it can be further functionalized to introduce additional pharmacophores. This capability makes it an attractive candidate for designing molecules with enhanced binding affinity and selectivity.

The synthesis of 2-{(4-chlorobutyl)sulfanylmethyl}-5-ethylfuran involves a series of well-established organic reactions, including nucleophilic substitution and etherification processes. These synthetic routes are optimized for high yield and purity, ensuring that researchers can obtain sufficient quantities of the compound for both laboratory-scale investigations and larger-scale applications. The availability of high-quality starting materials and reagents has been instrumental in advancing research using this type of intermediate.

In addition to its pharmaceutical potential, this compound has applications in materials science and industrial chemistry. The unique combination of functional groups makes it suitable for use as a crosslinking agent or a precursor to more complex polymers. Researchers are exploring its use in the development of novel coatings and adhesives that exhibit enhanced durability and chemical resistance.

The study of heterocyclic compounds like 2-{(4-chlorobutyl)sulfanylmethyl}-5-ethylfuran continues to be a vibrant area of research, driven by the desire to discover new therapeutic agents and innovative materials. The structural features of this compound make it a promising candidate for further exploration, both in academic settings and in industrial research laboratories. As our understanding of molecular interactions deepens, compounds such as these will play an increasingly important role in addressing global challenges in medicine and materials science.

Future research directions may include investigating the biological activity of derivatives derived from 2-{(4-chlorobutyl)sulfanylmethyl}-5-ethylfuran, as well as exploring new synthetic methodologies that improve yield and sustainability. The integration of computational chemistry techniques will likely accelerate these efforts by providing insights into molecular structure-property relationships. By leveraging advances in both experimental and computational methods, scientists can more effectively harness the potential of this compound and related derivatives.

In conclusion, 2-{(4-chlorobutyl)sulfanylmethyl}-5-ethylfuran (CAS No. 2171809-18-8) represents a significant contribution to the field of organic chemistry and pharmaceutical research. Its unique structural features offer numerous opportunities for further development, making it a valuable asset for researchers working on drug discovery, materials science, and industrial applications. As our understanding of molecular interactions continues to evolve, compounds like these will undoubtedly play a crucial role in shaping the future of science and technology.